Cas no 16220-05-6 ((2-isothiocyanatopropyl)benzene)

• Product Name: (2-isothiocyanatopropyl)benzene
• CAS No: 16220-05-6
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• CID: 227315
• PubChem ID: 85976
• Update Time: 2025-04-19

(2-isothiocyanatopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,(2-isothiocyanatopropyl)-
• alpha-methylphenethyl isothiocyanate
• 2-isothiocyanatopropylbenzene
• AMphetaMine Isothiocyanate
• Amphetamin-schwefelkohlenstoff
• Benzene,(2-isothiocyanatopropyl)
• EINECS 240-348-2
• (2-isothiocyanatopropyl)benzene
• AFKRLUUCCIMVQP-UHFFFAOYSA-N
• (2-Isothiocyanatopropyl)benzene #
• NS00053959
• R6SN3Y72K6
• EN300-171218
• phenyl-2-propyl isothiocyanate
• SCHEMBL8762408
• .beta.-Phenylisopropylisothiocyanate
• AKOS012309472
• DTXSID20936650
• Benzene, (2-isothiocyanatopropyl)-
• UNII-R6SN3Y72K6
• Isothiocyanic acid, .alpha.-methylphenethyl ester
• 16220-05-6

• Inchi： 1S/C10H11NS/c1-9(11-8-12)7-10-5-3-2-4-6-10/h2-6,9H,7H2,1H3
• InChI Key： AFKRLUUCCIMVQP-UHFFFAOYSA-N
• SMILES： S=C=NC(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 177.06100
• Monoisotopic Mass: 177.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 286.2±19.0 °C at 760 mmHg
• Flash Point: 130.1±29.3 °C
• PSA: 44.45000
• LogP: 2.72040
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(2-isothiocyanatopropyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)